1-[(4-Ethoxy-3-methylphenyl)sulfonyl]-4-methylpiperazine

• Molecular Formula: C14H22N2O3S
• Molecular Weight: 298.4 g/mol
• IUPAC Name: 1-(4-ethoxy-3-methylphenyl)sulfonyl-4-methylpiperazine
• InChI: InChI=1S/C14H22N2O3S/c1-4-19-14-6-5-13(11-12(14)2)20(17,18)16-9-7-15(3)8-10-16/h5-6,11H,4,7-10H2,1-3H3
• InChI Key: FBACONQWDFOSGR-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=C(C=C1)S(=O)(=O)N2CCN(CC2)C)C

Description

1-[(4-Ethoxy-3-methylphenyl)sulfonyl]-4-methylpiperazine is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is also known as EMSMP or simply as a piperazine derivative. The purpose of

Mechanism of Action

The mechanism of action of EMSMP is not fully understood. However, it is believed to exert its anticancer activity by inhibiting the proliferation of cancer cells and inducing apoptosis. EMSMP has also been shown to inhibit the growth of bacteria and fungi by disrupting the cell membrane.
Biochemical and Physiological Effects:
EMSMP has been shown to have a number of biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, including carbonic anhydrase and acetylcholinesterase. EMSMP has also been shown to have anti-inflammatory activity and to reduce the production of reactive oxygen species.

Advantages and Limitations for Lab Experiments

The advantages of using EMSMP in lab experiments include its high potency and selectivity against cancer cells and certain strains of bacteria and fungi. However, EMSMP has some limitations, including its low solubility in water and the need for further studies to determine its toxicity and potential side effects.

Future Directions

There are several future directions for the study of EMSMP. These include investigating its potential applications in the treatment of other types of cancer, exploring its mechanism of action in more detail, and determining its toxicity and potential side effects in vivo. Additionally, further studies are needed to determine the optimal dosage and administration route for EMSMP. The potential use of EMSMP as a therapeutic agent for other diseases, such as Alzheimer's disease, is also an area of interest for future research.
Conclusion:
EMSMP is a piperazine derivative that has shown promising results in scientific research for its potential applications in the field of medicine. Its anticancer and antimicrobial activity, as well as its biochemical and physiological effects, make it a promising candidate for further study. However, further research is needed to determine its toxicity and potential side effects, as well as its optimal dosage and administration route. The future directions for the study of EMSMP include investigating its potential applications in the treatment of other diseases and exploring its mechanism of action in more detail.

Synthesis Methods

The synthesis of EMSMP involves the reaction of 1,4-dimethylpiperazine with 4-ethoxy-3-methylbenzenesulfonyl chloride in the presence of triethylamine. The reaction takes place in dichloromethane and is carried out under reflux conditions. The product is then purified by recrystallization from ethanol to obtain pure EMSMP.

Scientific Research Applications

EMSMP has been extensively studied for its potential applications in the field of medicine. It has been found to exhibit significant activity against various types of cancer cells, including breast, ovarian, and prostate cancer cells. EMSMP has also been shown to have antimicrobial activity against various strains of bacteria and fungi.